Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H7N3O B1275574 1-pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde CAS No. 383136-27-4

1-pyrimidin-2-yl-1H-pyrrole-2-carbaldehyde

Cat. No. B1275574
CAS RN: 383136-27-4
M. Wt: 173.17 g/mol
InChI Key: RYDIJFWGFYURLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07867949B2

Procedure details

A mixture of 1.9 g of 2-pyrrolecarbaldehyde, 2.3 g of 2-chloropyrimidine, 7.8 g of cesium carbonate and 20 ml of N-methylpyrrolidone was stirred at 130° C. for 13 hours, and then allowed to cool to room temperature. Water was poured into the reaction mixture, and the mixture was extracted with ethyl acetate two times. The organic layers were combined, washed successively with water and an aqueous saturated sodium chloride solution, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The resulting residue was subjected to silica gel chromatography to obtain 0.94 g of 1-(2-pyrimidinyl)-1H-pyrrole-2-carbaldehyde of the formula:
Name
2-pyrrolecarbaldehyde
Quantity
1.9 g
Type
reactant
Reaction Step One
Name
2-chloropyrimidine
Quantity
2.3 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
7.8 g
Type
reactant
Reaction Step One
Name
N-methylpyrrolidone
Quantity
20 mL
Type
reactant
Reaction Step One
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
1-(2-pyrimidinyl)-1H-pyrrole-2-carbaldehyde

Identifiers

REACTION_CXSMILES
[NH:1]1[CH:5]=[CH:4][CH:3]=[C:2]1[CH:6]=[O:7].Cl[C:9]1[N:14]=[CH:13][CH:12]=[CH:11][N:10]=1.C(=O)([O-])[O-].[Cs+].[Cs+].CN1CCCC1=O>O>[N:10]1[CH:11]=[CH:12][CH:13]=[N:14][C:9]=1[N:1]1[CH:5]=[CH:4][CH:3]=[C:2]1[CH:6]=[O:7] |f:2.3.4|

Inputs

Step One
Name
2-pyrrolecarbaldehyde
Quantity
1.9 g
Type
reactant
Smiles
N1C(=CC=C1)C=O
Name
2-chloropyrimidine
Quantity
2.3 g
Type
reactant
Smiles
ClC1=NC=CC=N1
Name
cesium carbonate
Quantity
7.8 g
Type
reactant
Smiles
C([O-])([O-])=O.[Cs+].[Cs+]
Name
N-methylpyrrolidone
Quantity
20 mL
Type
reactant
Smiles
CN1C(CCC1)=O
Step Two
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
130 °C
Stirring
Type
CUSTOM
Details
was stirred at 130° C. for 13 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to cool to room temperature
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate two times
WASH
Type
WASH
Details
washed successively with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
an aqueous saturated sodium chloride solution, dried over anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 13 h
Name
1-(2-pyrimidinyl)-1H-pyrrole-2-carbaldehyde
Type
product
Smiles
N1=C(N=CC=C1)N1C(=CC=C1)C=O
Measurements
Type Value Analysis
AMOUNT: MASS 0.94 g
YIELD: CALCULATEDPERCENTYIELD 27.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.